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Compound of Interest

Compound Name: 7rh

Cat. No.: B607014

For the attention of: Researchers, scientists, and drug development professionals.

This document provides a detailed overview of the chemical structure and properties of the
compound designated as 7RH. Despite a comprehensive search of scientific literature and
databases, no published experimental data regarding its biological activity, associated signaling
pathways, or specific experimental protocols were identified. The information presented herein
is based on the data available in the public domain, primarily from the RCSB Protein Data Bank
(PDB).

Chemical Identity and Structure

The compound 7RH is formally identified by its systematic name: (E)-3-(7-(2-((3-chloropyridin-
4-yl)amino)-2-oxoethyl)-3-(3-(1-methyl-1H-pyrazol-4-yl)prop-2-yn-1-yl)-4-oxo-4,7-dihydro-3H-
pyrrolo[2,3-d]pyrimidin-5-yl)acrylamide.[1]

Key Structural Features:

The molecular structure of 7RH is complex, incorporating several heterocyclic and functional
moieties. The core of the molecule is a pyrrolo[2,3-d]pyrimidine ring system. Key substituents
on this core include:

e An acrylamide group at the 5-position.

e A propargyl group at the 3-position, which is further substituted with a 1-methyl-1H-pyrazol
ring.
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e An N-substituted acetamide group at the 7-position, where the substituent is a 3-
chloropyridin-4-yl group.

Chemical Properties:

A summary of the key chemical properties for 7RH is provided in the table below.

Property Value
Molecular Formula C23H19CINsO3
Molecular Weight 490.90 g/mol

(E)-3-(7-(2-((3-chloropyridin-4-yl)amino)-2-
) oxoethyl)-3-(3-(1-methyl-1H-pyrazol-4-yl)prop-2-
Systematic Name )
yn-1-yl)-4-oxo-4,7-dihydro-3H-pyrrolo[2,3-

d]pyrimidin-5-yl)acrylamide

Cnlcc(cnl)C#CCN2C=Nc3c(c(cn3CC(=0)Nc4c

SMILES Strin
J cncc4Cl)/C=C/C(=0)N)C2=0

InChl Key FJIIWRLBHADGFBZ-SNAWJCMRSA-N

Visualization of Chemical Structure

The following diagram provides a two-dimensional representation of the chemical structure of
7RH.

2D representation of the 7RH chemical structure.

Biological Context and Experimental Data

A thorough search of publicly available scientific literature and databases did not yield any
specific information regarding the biological target, mechanism of action, or pharmacological
properties of 7RH. Consequently, there is no quantitative data, such as ICso or Ki values, to
present.

Experimental Protocols
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In the absence of published research detailing the synthesis, purification, or biological
evaluation of 7RH, no experimental protocols can be provided at this time.

Signaling Pathways

As the biological target and activity of 7RH are unknown, there are no established signaling
pathways associated with this compound.

Conclusion

The compound 7RH is a structurally complex small molecule that has been cataloged in the
RCSB Protein Data Bank. While its chemical structure is well-defined, there is a notable
absence of published data regarding its biological function. For researchers and drug
development professionals, 7RH represents a novel chemical entity with potential for further
investigation. Future studies would be required to elucidate its biological targets, mechanism of
action, and potential therapeutic applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b607014?utm_src=pdf-body
https://www.benchchem.com/product/b607014?utm_src=pdf-body
https://www.benchchem.com/product/b607014?utm_src=pdf-body
https://www.benchchem.com/product/b607014?utm_src=pdf-body
https://www.benchchem.com/product/b607014?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/25817271/
https://pubmed.ncbi.nlm.nih.gov/25817271/
https://www.benchchem.com/product/b607014#what-is-the-chemical-structure-of-7rh
https://www.benchchem.com/product/b607014#what-is-the-chemical-structure-of-7rh
https://www.benchchem.com/product/b607014#what-is-the-chemical-structure-of-7rh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607014?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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